Cas no 1408316-04-0 (3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one)

• Product Name: 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one
• CAS No: 1408316-04-0
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 6506046
• Update Time: 2025-07-15

3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one
• (E)-3-(2-(2-(4-(dimethylamino)benzylidene)hydrazinyl)thiazol-4-yl)-2H-chromen-2-one
• 3-(2-{(2E)-2-[4-(dimethylamino)benzylidene]hydrazinyl}-1,3-thiazol-4-yl)-2H-chromen-2-one
• Benzaldehyde, 4-(dimethylamino)-, 2-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]hydrazone, [C(E)]-

• Inchi： 1S/C21H18N4O2S/c1-25(2)16-9-7-14(8-10-16)12-22-24-21-23-18(13-28-21)17-11-15-5-3-4-6-19(15)27-20(17)26/h3-13H,1-2H3,(H,23,24)/b22-12+
• InChI Key： UODQZFLIFGJBOU-WSDLNYQXSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C1=CSC(N/N=C/C2=CC=C(N(C)C)C=C2)=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 621.7±65.0 °C(Predicted)
• pka: 13.67±0.10(Predicted)

Additional information on 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one

Comprehensive Overview of 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one (CAS No. 1408316-04-0)

The compound 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one, identified by its CAS No. 1408316-04-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule combines a coumarin backbone with a thiazole ring and a hydrazone moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, given the inherent photophysical properties of coumarin derivatives.

In recent years, the demand for organic fluorescent dyes has surged, driven by advancements in bioimaging and sensor technologies. The unique structure of 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one allows it to exhibit solvatochromism, a property highly sought after in the development of environmental sensors. This characteristic enables the compound to change color in response to solvent polarity, making it a promising tool for detecting subtle changes in cellular microenvironments.

The synthesis of this compound involves a multi-step process, starting with the condensation of 4-(dimethylamino)benzaldehyde with thiosemicarbazide to form the hydrazone intermediate. Subsequent cyclization with 4-bromoacetylcoumarin yields the final product. This synthetic route has been optimized to achieve high yields and purity, as documented in recent peer-reviewed journals. The compound's molecular weight and solubility profile make it suitable for further derivatization, expanding its utility in drug discovery and material science.

One of the most intriguing aspects of CAS No. 1408316-04-0 is its potential application in anticancer research. Preliminary studies suggest that the thiazole-coumarin hybrid structure may interact with specific biological targets, such as kinases or DNA topoisomerases. While further in vitro and in vivo studies are needed, the compound's low cytotoxicity in normal cells has sparked optimism about its therapeutic potential. This aligns with the growing trend of repurposing heterocyclic compounds for oncology applications.

From a materials science perspective, the compound's π-conjugated system and electron-donating dimethylamino group contribute to its nonlinear optical (NLO) properties. These features are critical for developing organic light-emitting diodes (OLEDs) and photovoltaic devices. As the push for sustainable energy solutions intensifies, researchers are exploring novel organic materials like this one to enhance the efficiency of solar cells and display technologies.

The stability of 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one under various conditions has also been a focal point of investigation. Studies indicate that the compound remains stable at room temperature and exhibits minimal degradation when exposed to UV light. This robustness is advantageous for long-term applications in optoelectronic devices and biomedical imaging. Additionally, its compatibility with common organic solvents facilitates its integration into polymer matrices for composite material development.

In the context of green chemistry, the synthesis and application of this compound align with the principles of atom economy and reduced waste generation. Researchers are actively exploring catalyst-free and solvent-free methods to produce such molecules, reflecting the broader shift toward environmentally friendly chemical processes. This trend resonates with the increasing consumer and regulatory demand for sustainable products.

Looking ahead, the versatility of CAS No. 1408316-04-0 positions it as a valuable asset in interdisciplinary research. Whether in biophotonics, drug development, or advanced materials, this compound exemplifies the convergence of chemistry and innovation. As scientific inquiries continue to unravel its full potential, 3-{2-(E)-2-{4-(dimethylamino)phenylmethylidene}hydrazin-1-yl-1,3-thiazol-4-yl}-2H-chromen-2-one is poised to make significant contributions to both academia and industry.